Cas no 181141-39-9 (tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate)

• Product Name: tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate
• CAS No: 181141-39-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD24368655
• CID: 1023533
• PubChem ID: 45091949
• Update Time: 2024-11-01

tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-methyl-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (3S-cis)-
• (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester
• tert-butyl ((3S,5R)-5-methylpyrrolidin-3-yl)carbamate
• 8707AH
• NE64574
• rel-tert-Butyl ((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
• TERT-BUTYL N-[(3S,5R)-5-METHYLPYRROLIDIN-3-YL]CARBAMATE
• DB-251581
• (3S,5R)-(5-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester
• 1428540-34-4
• 2-Methyl-2-propanyl [(3S,5R)-5-methyl-3-pyrrolidinyl]carbamate
• CS-0055807
• (3S,5R)-3-(Boc-amino)-5-methylpyrrolidine
• 181141-39-9
• AKOS027400974
• cis-3-(Boc-amino)-5-methyl-pyrrolidine
• D83376
• rel-tert-Butyl((3R,5S)-5-methylpyrrolidin-3-yl)carbamate
• MFCD24368655
• BS-15645
• tert-butyl N-[(3S,5R)-5-methylpyrrolidin-3-yl]carbamate

• MDL： MFCD24368655
• Inchi： 1S/C10H20N2O2/c1-7-5-8(6-11-7)12-9(13)14-10(2,3)4/h7-8,11H,5-6H2,1-4H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： HBFRNKXGNAOUDC-SFYZADRCSA-N
• SMILES： O(C(N[C@@H]1CN[C@H](C)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152
• Monoisotopic Mass: 200.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 1.1